(2,3-Dichloro-4-pyridinyl)methanol

• IUPAC Name: (2,3-dichloropyridin-4-yl)methanol
• InChI: InChI=1S/C6H5Cl2NO/c7-5-4(3-10)1-2-9-6(5)8/h1-2,10H,3H2
• InChI Key: YGXNHZDMSWZUTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1CO)Cl)Cl
• Molecular Formula: C6H5Cl2NO
• DSSTOX Substance ID: DTXSID80594270
• Molecular Weight: 178.01 g/mol
• CAS RN: 329794-25-4

Description

“(2,3-Dichloro-4-pyridinyl)methanol” is a chemical compound with the linear formula C6H5Cl2NO. It has a molecular weight of 178.02.

Synthesis Analysis

There are several methodologies for the synthesis of pyridines, which are important structural motifs found in numerous bioactive molecules. A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Molecular Structure Analysis

The molecular structure of “(2,3-Dichloro-4-pyridinyl)methanol” is represented by the linear formula C6H5Cl2NO.

Physical And Chemical Properties Analysis

“(2,3-Dichloro-4-pyridinyl)methanol” is a solid at room temperature. It has a molecular weight of 178.02.

Scientific Research Applications

Analytical Chemistry

(2,3-Dichloro-4-pyridinyl)methanol: can be used as a standard or reagent in analytical methods. .

Synthesis routes and methods

Procedure details

2,3-Dichloro-N-methyl-isonicotinamide (0.353 g, 1.72 mmol) was stirred in 6 mL DCM (not quite homogeneous). tBuONO (0.412 mL, 3.44 mmol) was added followed by the addition of two drops of TFA. After 3 h an additional 0.600 mL tBuONO (5.00 mmol) and three drops TFA were added. The resulting solution was stirred an additional 16 h. An additional 0.400 mL tBuONO (3.34 mmol) and 2 drops TFA were added. After an additional 4.5 h an 0.600 mL tBuONO (5.00 mmol) and 3 drops TFA were added. The reaction was stirred 3 days and was quenched with half-sat sat NaHCO3 (aq). The mixture was extracted 3× with DCM. The organic phases were dried over Na2SO4, filtered, and concentrated. The slightly impure N-nitrosoamide (0.425 g, 1.82 mmol) was stirred in 5 mL THF. NaBH4 (0.137 g, 3.63 mmol) was added and after 2 h the reaction was slowly quenched with 1M HCl until the bubbling stopped. The solution pH was adjusted to pH 9 with Na2CO3 (s). The mixture was extracted 3× with EtOAc. The organic phases were dried over Na2SO4, filtered, and concentrated to afford the titled compound in good purity. 1H NMR (CDCl3) δ 8.32 (d, 1H, J=4.8 Hz), 7.51 (d, 1H, J=5.0 Hz), 4.82 (s, 2H), 2.34 (bs, 1H).